Cas no 1361554-97-3 (2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid)

2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid is a fluorinated and chlorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyridine core with a 2,3,4-trichlorophenyl substituent and an acetic acid moiety, offering versatility for further functionalization. The presence of fluorine and chlorine atoms enhances its electronic properties, potentially improving binding affinity in bioactive compounds. This compound may serve as a key intermediate in the synthesis of herbicides, fungicides, or drug candidates due to its halogen-rich framework. Its stability and reactivity make it suitable for cross-coupling reactions or derivatization studies. The acetic acid group provides a handle for conjugation or salt formation, broadening its utility in chemical synthesis.

2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid structure

1361554-97-3 structure

Product Name:2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid

CAS No:1361554-97-3

MF:C₁₃H₇Cl₃FNO₂

MW:334.557584047318

CID:4923319

Update Time:2025-06-14

2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid
- Inchi： 1S/C13H7Cl3FNO2/c14-8-2-1-7(12(15)13(8)16)9-3-6(5-11(19)20)4-10(17)18-9/h1-4H,5H2,(H,19,20)
- InChI Key： LXCCYXRIEMBRHJ-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1C1C=C(C=C(N=1)F)CC(=O)O)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 361
XLogP3: 4.3
Topological Polar Surface Area: 50.2

2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023028644-250mg	2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid	1361554-97-3	97%	250mg	$673.20	2022-04-03
Alichem	A023028644-500mg	2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid	1361554-97-3	97%	500mg	$1,019.20	2022-04-03
Alichem	A023028644-1g	2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid	1361554-97-3	97%	1g	$1,596.00	2022-04-03

2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Additional information on 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid

Research Brief on 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361554-97-3)

The compound 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361554-97-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential mechanisms of action.

Recent studies have highlighted the structural uniqueness of 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid, which combines a fluorinated pyridine core with a trichlorophenyl moiety. This combination is believed to enhance its bioactivity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

Pharmacological evaluations have demonstrated that 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid exhibits potent anti-inflammatory and analgesic effects in preclinical models. Mechanistic studies suggest that it modulates key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammatory responses. These findings position the compound as a potential lead for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent in vitro studies have explored its anticancer potential. Preliminary data indicate that the compound induces apoptosis in certain cancer cell lines, possibly through the inhibition of specific kinases. However, further research is needed to elucidate its exact molecular targets and to assess its safety profile in vivo.

The pharmacokinetic properties of 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid have also been investigated. Studies report favorable oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Nonetheless, challenges such as potential off-target effects and toxicity profiles require thorough evaluation in future studies.

In conclusion, 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid represents a promising scaffold for drug discovery, with demonstrated bioactivity in inflammation and oncology. Continued research efforts should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and advancing it through preclinical and clinical development stages.